Cas no 1366126-19-3 (DB2115 tertahydrochloride)

• Product Name: DB2115 tertahydrochloride
• CAS No: 1366126-19-3
• MF: C₃₂H₃₄Cl₄N₈O₂
• MW: 704.48
• CID: 5077974
• Update Time: 2025-08-02

DB2115 tertahydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carboximidamide, 2,2'-[1,4-butanediylbis(oxy-4,1-phenylene)]bis-, hydrochloride (1:4)
• DB2115 tertahydrochloride

• Inchi： 1S/C32H30N8O2.4ClH/c33-29(34)21-7-13-25-27(17-21)39-31(37-25)19-3-9-23(10-4-19)41-15-1-2-16-42-24-11-5-20(6-12-24)32-38-26-14-8-22(30(35)36)18-28(26)40-32;;;;/h3-14,17-18H,1-2,15-16H2,(H3,33,34)(H3,35,36)(H,37,39)(H,38,40);4*1H
• InChI Key： ADRCMNUIKDHGQW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2N=C(C3C=CC(OCCCCOC4C=CC(C5=NC6=CC=C(C(N)=N)C=C6N5)=CC=4)=CC=3)NC2=C1)(N)=N.Cl.Cl.Cl.Cl

Additional information on DB2115 tertahydrochloride

DB2115 Tertahydrochloride: A Comprehensive Overview

DB2115 tertahydrochloride (CAS No. 1366126-19-3) is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, classified as a tertiary hydrochloride, belongs to a class of chemicals with diverse uses across various industries. The tertahydrochloride functional group is a key feature of this molecule, contributing to its reactivity and versatility in different chemical reactions.

The synthesis of DB2115 tertahydrochloride involves advanced chemical processes that ensure high purity and stability. Recent studies have highlighted the importance of optimizing synthesis pathways to enhance yield and minimize environmental impact. Researchers have explored green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, to produce this compound more efficiently. These advancements not only improve the scalability of production but also align with global sustainability goals.

One of the most promising applications of DB2115 tertahydrochloride is in the pharmaceutical industry. Its ability to act as a precursor in drug synthesis has been extensively studied. For instance, it has been used in the development of novel anti-inflammatory agents and neuroprotective drugs. Clinical trials have demonstrated its potential to modulate cellular pathways involved in chronic diseases, offering a new avenue for therapeutic intervention.

In addition to pharmaceutical applications, DB2115 tertahydrochloride has found utility in materials science. Its role as a building block in polymer synthesis has led to the creation of high-performance materials with tailored properties. Recent breakthroughs in nanotechnology have further expanded its use, with researchers incorporating this compound into nanocomposites for applications in electronics and energy storage.

The structural properties of DB2115 tertahydrochloride play a crucial role in its functionality. Its molecular weight, boiling point, and solubility characteristics have been thoroughly characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These properties are essential for determining its behavior under different conditions and optimizing its use in various industrial processes.

From an environmental perspective, understanding the ecological impact of DB2115 tertahydrochloride is critical. Studies have shown that it degrades under specific environmental conditions, reducing its persistence in ecosystems. Regulatory agencies have established guidelines for its safe handling and disposal, ensuring minimal risk to human health and the environment.

In conclusion, DB2115 tertahydrochloride (CAS No. 1366126-19-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in both academic research and industrial production. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.